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Compound of Interest

Compound Name: 8-Nonen-2-one

Cat. No.: B1328785

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals engaged in the handling of 8-Nonen-2-one. It
offers procedural guidance, personal protective equipment (PPE) selection, and disposal plans
to ensure safe laboratory practices.

Hazard Identification and Risk Assessment

8-Nonen-2-one is a ketone and an unsaturated organic compound.[1][2] While specific toxicity
data is limited, it is classified as causing serious eye irritation according to the European
Chemicals Agency (ECHA) C&L Inventory.[2] Due to its chemical structure as an unsaturated
ketone, it should be handled with care, assuming potential for skin irritation and respiratory
effects. It is a colorless liquid with a fruity, baked odor and a flash point of 161 °F (71.7 °C),
indicating it is a flammable liquid.[3][4]

A thorough risk assessment should be conducted before commencing any work with 8-Nonen-
2-one, considering the scale of the experiment and the potential for aerosol generation.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory for handling 8-Nonen-2-one. The selection of
PPE should be based on the specific laboratory operation and the associated risks.

Quantitative Data for 8-Nonen-2-one
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Property Value Source

Molecular Formula CoH160 [2]

Molecular Weight 140.22 g/mol [2]

Appearance Colorless liquid [3]

Odor Fruity, baked [3114]

- , 91.00 to 93.00 °C @ 26.00 mm

Boiling Point [4]

Hg
_ 161.00 °F (71.67 °C) (Tag

Flash Point [31[4]
Closed Cup)

Vapor Pressure 0.145000 mm/Hg @ 25.00 °C [4]
Causes serious eye irritation

GHS Hazard [2]
(H319)

Glove Selection and Chemical Resistance

Specific breakthrough time and degradation data for 8-Nonen-2-one are not readily available.
However, as a ketone, general resistance data for this chemical class should be followed.
Nitrile gloves offer poor resistance to ketones and are not recommended for prolonged contact.
[5][6] Butyl rubber gloves are generally recommended for handling ketones.[6][7]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/8-Nonen-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/8-Nonen-2-one
https://www.thegoodscentscompany.com/data/rw1551581.html
https://www.thegoodscentscompany.com/data/rw1551581.html
https://parchem.com/chemical-supplier-distributor/8-nonen-2-one-009437
https://parchem.com/chemical-supplier-distributor/8-nonen-2-one-009437
https://www.thegoodscentscompany.com/data/rw1551581.html
https://parchem.com/chemical-supplier-distributor/8-nonen-2-one-009437
https://parchem.com/chemical-supplier-distributor/8-nonen-2-one-009437
https://pubchem.ncbi.nlm.nih.gov/compound/8-Nonen-2-one
https://www.benchchem.com/product/b1328785?utm_src=pdf-body
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://safetyware.com/chemical-resistant-glove-guide-choosing-the-right-material-for-protection/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Glove Material

Resistance to Ketones

Recommended Use

Nitrile

Poor

Not recommended for
immersion or prolonged
contact. Suitable for incidental
splash protection only, with
immediate removal and

replacement.

Neoprene

Fair to Good

May be suitable for intermittent
contact, but consult

manufacturer's data.

Butyl Rubber

Excellent

Recommended for prolonged
contact, bulk handling, and

spill response.

Viton®

Excellent

Recommended for prolonged
contact and handling of

hazardous materials.

Recommended PPE for Laboratory Operations
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. Eye and Face Hand Body Respiratory
Operation . . . .
Protection Protection Protection Protection
Not generally
Bench-top required if
) Safety glasses Butyl rubber or ,
operations (small Laboratory coat handled in a

guantities)

with side shields

Viton® gloves

certified chemical

fume hood.

Bulk handling or

Chemical safety

goggles & face

Heavy-duty Butyl
rubber or Viton®

Chemical-

resistant apron

Air-purifying
respirator with
organic vapor

cartridges if not

transfers ) in a fume hood
shield gloves or coveralls )
or with
inadequate
ventilation.
Operations with ) ) Air-purifying
) Chemical safety Heavy-duty Butyl  Chemical- ) i
potential for ] ) respirator with
goggles & face rubber or Viton® resistant )
aerosol ) organic vapor
) shield gloves coveralls )
generation cartridges.

Experimental Protocol: Handling Liquid Organic
Compounds

The following is a general, detailed methodology for handling liquid organic compounds like 8-

Nonen-2-one in a laboratory setting. This protocol should be adapted to the specific

requirements of your experiment.

Preparation

» Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

identifying all potential hazards and outlining mitigation strategies.

» PPE: Don the appropriate PPE as specified in the tables above. Ensure gloves are inspected

for any signs of degradation before use.

© 2025 BenchChem. All rights reserved.

4/9

Tech Support


https://www.benchchem.com/product/b1328785?utm_src=pdf-body
https://www.benchchem.com/product/b1328785?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Engineering Controls: Verify that the chemical fume hood is certified and functioning
correctly.

o Spill Kit: Ensure a spill kit appropriate for flammable organic liquids is readily accessible.

o Emergency Equipment: Locate the nearest safety shower, eyewash station, and fire
extinguisher.

Procedure
o Work Area: Clear the work area of all unnecessary items and potential ignition sources.

o Chemical Transport: Transport 8-Nonen-2-one in a secondary container to the designated
work area.

» Dispensing:
o Perform all manipulations of 8-Nonen-2-one within a certified chemical fume hood.

o Use a properly calibrated pipette or graduated cylinder to measure and dispense the
required volume.

o Keep the container of 8-Nonen-2-one closed when not in use.

o Heating: If heating is required, use a controlled heating source such as a heating mantle,
water bath, or oil bath. Avoid the use of open flames.

e Post-Procedure:
o Upon completion of the work, securely cap all containers of 8-Nonen-2-one.
o Decontaminate the work surface with an appropriate solvent and cleaning agent.

o Remove PPE in the correct order to avoid cross-contamination. Wash hands thoroughly
with soap and water.

Disposal Plan
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Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.
o Waste Identification and Collection:

o All waste containing 8-Nonen-2-one, including contaminated materials (e.g., gloves,
pipette tips, absorbent pads), should be considered hazardous waste.

o Collect liquid waste in a dedicated, properly labeled, and sealed container made of a
compatible material.

o Collect solid contaminated waste in a separate, clearly labeled, and sealed bag or
container.

e Labeling:

o The waste container must be clearly labeled with "Hazardous Waste," the full chemical
name "8-Nonen-2-one," and the associated hazards (e.g., "Flammable," "Irritant").

e Storage:

o Store hazardous waste in a designated satellite accumulation area away from
incompatible materials.

o Ensure the waste container is kept closed except when adding waste.
e Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department. Do not dispose of 8-Nonen-2-one down the drain or
in the regular trash.

Visual Workflow for PPE Selection and Disposal
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PPE Selection and Disposal Workflow for 8-Nonen-2-one

@andling 8-NoneD

Assess Task
(e.g., small scale, bulk, spill)

Select Appropriate PPE

Don PPE Correctly

Perform Chemical Handling

Decontaminate Work Area

Doff PPE Correctly

Dispose of Contaminated Solid Waste
(e.g., gloves, wipes)

Dispose of Liquid Waste

Click to download full resolution via product page

Caption: PPE Selection and Disposal Workflow for 8-Nonen-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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